Cas no 349-64-4 (3-Amino-4-fluorobenzenesulfonic acid)

• Product Name: 3-Amino-4-fluorobenzenesulfonic acid
• CAS No: 349-64-4
• MF: C₆H₆FNO₃S
• MW: 191.18014383316
• CID: 853185
• PubChem ID: 15569566
• Update Time: 2025-04-19

3-Amino-4-fluorobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-fluorobenzenesulfonic acid
• 2-Aminofluorbenzol-4-sulfonsaeure
• 3-Amino-4-fluorobenzenesulphonic acid
• aminofluorobenzenesulfonicacid
• 3-amino-4-fluorobenzene-1-sulfonic acid
• DTXSID30574502
• MFCD12025945
• AKOS005073707
• SS-3000
• CS-0451500
• SCHEMBL14471903
• 3-Amino-4-fluorobenzenesulfonicacid
• 349-64-4
• J-511612

• MDL： MFCD12025945
• Inchi： 1S/C6H6FNO3S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H,8H2,(H,9,10,11)
• InChI Key： NLCRWSSYHCTAOQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)F)(=O)(=O)O

Computed Properties

• Exact Mass: 191.00500
• Monoisotopic Mass: 191.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 88.77000
• LogP: 2.31660

3-Amino-4-fluorobenzenesulfonic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives